cyclo(-L-Am7(S2Py)-D-2MePhe-L-Ala-D-Pro-)
Catalog No.
S11242648
CAS No.
M.F
C30H39N5O4S2
M. Wt
597.8 g/mol
Availability
In Stock
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Product Name
cyclo(-L-Am7(S2Py)-D-2MePhe-L-Ala-D-Pro-)
IUPAC Name
(3S,6R,9S,12R)-6-benzyl-3,6-dimethyl-9-[5-(pyridin-2-yldisulfanyl)pentyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
Molecular Formula
C30H39N5O4S2
Molecular Weight
597.8 g/mol
InChI
InChI=1S/C30H39N5O4S2/c1-21-28(38)35-18-11-15-24(35)27(37)33-23(14-7-4-10-19-40-41-25-16-8-9-17-31-25)26(36)34-30(2,29(39)32-21)20-22-12-5-3-6-13-22/h3,5-6,8-9,12-13,16-17,21,23-24H,4,7,10-11,14-15,18-20H2,1-2H3,(H,32,39)(H,33,37)(H,34,36)/t21-,23-,24+,30+/m0/s1
InChI Key
ITTWBEZYTYPCGB-HVGAQBFTSA-N
Canonical SMILES
CC1C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)(C)CC3=CC=CC=C3)CCCCCSSC4=CC=CC=N4
Isomeric SMILES
C[C@H]1C(=O)N2CCC[C@@H]2C(=O)N[C@H](C(=O)N[C@](C(=O)N1)(C)CC3=CC=CC=C3)CCCCCSSC4=CC=CC=N4
XLogP3
3.6
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
3
Exact Mass
597.24434709 g/mol
Monoisotopic Mass
597.24434709 g/mol
Heavy Atom Count
41
Dates
Last modified: 08-08-2024
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